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Abstract

This technical guide provides a comprehensive overview of the physical, chemical, and
spectroscopic properties of 4-Ethylphenyl acetate (CAS RN: 3245-23-6). Intended for a
scientific audience, this document delves into the essential data required for the proficient
application of this compound in research and development, particularly within the
pharmaceutical and fragrance sectors. The guide covers its molecular identity, physicochemical
characteristics, detailed spectroscopic analysis, a representative synthesis protocol, and key
safety and handling information. All data is supported by authoritative references to ensure
scientific integrity.

Compound Identity and General Properties
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4-Ethylphenyl acetate, also known as p-ethylphenyl acetate or acetic acid 4-ethylphenyl ester,
is an aromatic ester.[1] It is a colorless to almost colorless liquid at room temperature.[2] This
compound is recognized for its pleasant fruity and floral aroma, which has led to its primary
application in the fragrance and flavor industries.[3]

Table 1: Chemical Identifiers and General Properties

Parameter Value Source

IUPAC Name (4-ethylphenyl) acetate [4]

p-Ethylphenyl acetate, Acetic
Synonyms Acid 4-Ethylphenyl Ester, 1- [1]141[5]

Acetoxy-4-ethylbenzene

CAS Number 3245-23-6 [1][4]15]

Molecular Formula C10H1202 [11[4115]

Molecular Weight 164.20 g/mol [4115]
Colorless to almost colorless

Appearance o [2]
liquid

Purity >96.0% (GC) [2]

Molecular Structure:
Caption: 2D Molecular Structure of 4-Ethylphenyl acetate.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-Ethylphenyl acetate is
paramount for its effective use in experimental design and formulation.

Table 2: Physicochemical Data for 4-Ethylphenyl Acetate
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Property Value Conditions Source
Boiling Point 226 °C at 760 mmHg [2]
Specific Gravity 1.03 at 20/20 °C [2]
Refractive Index 1.49 at 20 °C [2]
Flash Point 91 °C [2]

- Soluble in ethanol
Solubility (228.88 glL) at 25 °C [5]
.66 g

XLogP3-AA 2.6 [4]

Spectroscopic Data

Spectroscopic analysis is critical for the verification of the identity and purity of 4-Ethylphenyl
acetate.

1H Nuclear Magnetic Resonance (NMR) Spectroscopy

The 1H NMR spectrum of 4-Ethylphenyl acetate provides distinct signals corresponding to the
different proton environments in the molecule.

Table 3: 1H NMR Chemical Shifts for 4-Ethylphenyl Acetate (400 MHz, CDCls)

Assignment Chemical Shift (ppm)
Aromatic Protons (d) 7.164
Aromatic Protons (d) 6.973
Methylene Protons (-CH2-) (q) 2.610
Acetyl Protons (-COCHs) (s) 2.228
Methyl Protons (-CHs3) (t) 1.205

Source: ChemicalBook[6]

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.scentspiracy.com/fragrance-ingredients/p/ethyl-phenylacetate
https://www.scentspiracy.com/fragrance-ingredients/p/ethyl-phenylacetate
https://www.scentspiracy.com/fragrance-ingredients/p/ethyl-phenylacetate
https://www.scentspiracy.com/fragrance-ingredients/p/ethyl-phenylacetate
https://www.scbt.com/p/4-ethylphenyl-acetate-3245-23-6
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylphenyl-acetate
https://www.benchchem.com/product/b1583808/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-ethylphenyl-acetate
https://www.benchchem.com/product/b1583808/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-ethylphenyl-acetate
https://www.benchchem.com/product/b1583808/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-ethylphenyl-acetate
https://www.benchchem.com/product/b1583808/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-ethylphenyl-acetate
https://www.jetir.org/papers/JETIR2012259.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583808?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

13C Nuclear Magnetic Resonance (NMR) Spectroscopy

The 13C NMR spectrum confirms the carbon framework of the molecule. While specific shift
assignments from a single source are not readily available, the presence of distinct peaks for
the aromatic, ethyl, and acetate carbons is expected. The spectrum is available through various
databases.[4][7][8]

Mass Spectrometry (MS)

Electron ionization mass spectrometry of 4-Ethylphenyl acetate shows a molecular ion peak
and characteristic fragmentation patterns.

e Molecular lon (M+*): m/z = 164[6][9]

e Major Fragments:
o m/z = 122 (Loss of acetyl group, [M-COCH2]*)[4][6][9]
o m/z = 107 (Resulting from benzylic cleavage)[4][6][9]

o m/z = 43 (Acetyl cation, [CH3CO]*)[4][6][9]

Infrared (IR) Spectroscopy

The IR spectrum of 4-Ethylphenyl acetate displays characteristic absorption bands for its
functional groups. An FTIR spectrum obtained via the capillary cell (neat) technique is available
for reference.[4] Key expected absorptions include:

C=0 Stretch (Ester): Strong absorption around 1760-1740 cm~1

C-O Stretch (Ester): Strong absorption in the 1300-1100 cm~1 region

Aromatic C=C Bending: Absorptions in the 1600-1450 cm~1 region

C-H Stretch (Aromatic and Aliphatic): Absorptions around 3100-3000 cm~* and 3000-2850
cm~1, respectively.

Synthesis and Formulation
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4-Ethylphenyl acetate is typically synthesized via the esterification of 4-ethylphenol. A
common and straightforward method involves the reaction of 4-ethylphenol with acetic
anhydride.

General Synthesis Protocol: Acetylation of 4-
Ethylphenol

This protocol is based on general procedures for the acetylation of phenols.[6][7][8]

Synthesis Workflow

Click to download full resolution via product page
Caption: A generalized workflow for the synthesis of 4-Ethylphenyl acetate.
Step-by-Step Methodology:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine 4-ethylphenol and a stoichiometric equivalent or slight excess of acetic
anhydride.[6][7][8] A catalyst, such as VOSOa4-5H20 (1 mol%), can be added to facilitate the
reaction at lower temperatures.[7]

o Reaction Conditions: The reaction mixture is heated with stirring. The temperature can range
from 70 °C (with a catalyst) to 150 °C (neat).[6][8] The progress of the reaction should be
monitored by Thin-Layer Chromatography (TLC).
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o Work-up: Upon completion, the reaction mixture is cooled to room temperature and then
poured into ice-cold water.[6] The aqueous mixture is neutralized with a saturated solution of
sodium bicarbonate and then extracted with an organic solvent such as ethyl acetate or
hexane.[6][7]

 Purification: The combined organic layers are washed with water until neutral, dried over an
anhydrous salt like sodium sulfate, filtered, and the solvent is removed under reduced
pressure.[7] If necessary, the crude product can be further purified by column
chromatography.[7]

Causality Behind Experimental Choices:

o Acetic Anhydride as Acetylating Agent: Acetic anhydride is a highly effective and readily
available acetylating agent. The byproduct, acetic acid, is easily removed during the work-up.

o Catalyst: While the reaction can proceed without a catalyst at higher temperatures, the use
of a catalyst like VOSOa4-5H20 allows for milder reaction conditions, which can be beneficial
for sensitive substrates and energy efficiency.[7]

e Aqueous Work-up and Neutralization: Quenching with water hydrolyzes any unreacted acetic
anhydride. The subsequent neutralization with sodium bicarbonate removes the acetic acid
byproduct by converting it to the water-soluble sodium acetate.

Applications

The primary application of 4-Ethylphenyl acetate is in the fragrance and flavor industry.[3] Its
pleasant fruity and floral aroma makes it a valuable component in perfumes, colognes, and
various cosmetic products.[3] It is also used as a flavoring agent in food products to impart
fruity or floral notes.[3]

In a research context, 4-Ethylphenyl acetate is classified as a biochemical for proteomics
research, although specific applications in this area are not extensively detailed in the available
literature.[5] Furthermore, it serves as an intermediate in the synthesis of other, more complex
aromatic compounds.[3]

Safety and Handling
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4-Ethylphenyl acetate is classified as a combustible liquid.[2] Standard laboratory safety
precautions should be observed when handling this compound.

 Precautionary Statements:

(¢]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

[¢]

Wear protective gloves, eye protection, and face protection.[2]

[¢]

Store in a well-ventilated place. Keep cool.

[e]

In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.
o Dispose of contents/container to an approved waste disposal plant.

It is recommended to consult the full Safety Data Sheet (SDS) from the supplier before use.

Conclusion

4-Ethylphenyl acetate is a well-characterized aromatic ester with a defined set of physical,
chemical, and spectroscopic properties. Its straightforward synthesis and pleasant aromatic
characteristics have solidified its role in the fragrance and flavor industries. For researchers
and drug development professionals, the data compiled in this guide provides a solid
foundation for its potential use as a building block in organic synthesis or as a reference
standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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